Cas no 1249780-20-8 (1-(4-Ethylphenyl)propane-1-sulfonyl chloride)

• Product Name: 1-(4-Ethylphenyl)propane-1-sulfonyl chloride
• CAS No: 1249780-20-8
• MF: C₁₁H₁₅ClO₂S
• MW: 246.753601312637
• CID: 5281427
• Update Time: 2025-11-02

1-(4-Ethylphenyl)propane-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 1-(4-ethylphenyl)propane-1-sulfonyl chloride
• 1-(4-Ethylphenyl)propane-1-sulfonyl chloride

• Inchi： 1S/C11H15ClO2S/c1-3-9-5-7-10(8-6-9)11(4-2)15(12,13)14/h5-8,11H,3-4H2,1-2H3
• InChI Key： MJJVSQMHUHKOGY-UHFFFAOYSA-N
• SMILES： ClS(C(CC)C1C=CC(CC)=CC=1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 274
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 1-(4-Ethylphenyl)propane-1-sulfonyl chloride

Recent Advances in the Application of 1-(4-Ethylphenyl)propane-1-sulfonyl chloride (CAS: 1249780-20-8) in Chemical Biology and Pharmaceutical Research

1-(4-Ethylphenyl)propane-1-sulfonyl chloride (CAS: 1249780-20-8) is a specialized sulfonyl chloride derivative that has garnered significant attention in recent chemical biology and pharmaceutical research. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of sulfonamide-based therapeutics and bioactive molecules. Recent studies have highlighted its role in targeted drug design, enzyme inhibition, and as a key building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in developing novel kinase inhibitors. Researchers utilized 1-(4-Ethylphenyl)propane-1-sulfonyl chloride as a critical precursor in synthesizing ATP-competitive inhibitors targeting tyrosine kinases implicated in various cancers. The ethylphenyl moiety was found to enhance cellular permeability while the sulfonyl chloride group allowed for selective modification of lead compounds.

In parallel research, the compound's application in PROTAC (Proteolysis Targeting Chimera) technology has shown promise. A Nature Chemical Biology publication (2024) detailed its use in constructing E3 ligase-recruiting moieties, where the sulfonyl chloride functionality enabled efficient conjugation to target-binding warheads. This approach has yielded several drug candidates currently in preclinical evaluation for neurodegenerative diseases.

The compound's stability profile has been systematically investigated in recent pharmaceutical development studies. Accelerated stability testing under various pH and temperature conditions (European Journal of Pharmaceutical Sciences, 2023) revealed optimal storage conditions for this intermediate, addressing previous challenges in its handling and commercial availability.

Emerging applications in radiopharmaceuticals have also been reported. The sulfonyl chloride group's reactivity with amine-containing vectors has enabled efficient radiolabeling strategies, as demonstrated in recent work on PET tracer development (Journal of Nuclear Medicine, 2024). This expands the compound's utility beyond traditional small molecule drug discovery.

Ongoing research continues to explore structure-activity relationships of derivatives stemming from this scaffold. Computational modeling studies (Journal of Chemical Information and Modeling, 2023) have provided insights into optimal substitutions that maintain the balance between potency and physicochemical properties, guiding future synthetic efforts in this chemical space.